Cas no 189319-35-5 (Pyridine,4-[5-(3-iodophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]-)

Pyridine,4-[5-(3-iodophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]- structure
189319-35-5 structure
Product Name:Pyridine,4-[5-(3-iodophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]-
CAS No:189319-35-5
MF:C21H16IN3OS
MW:485.340715408325
CID:1382946
PubChem ID:3726
Update Time:2025-04-20

Pyridine,4-[5-(3-iodophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,4-[5-(3-iodophenyl)-2-[4-(methylsulfinyl)phenyl]-1H-imidazol-4-yl]-
    • SCHEMBL155371
    • HSCI1_000175
    • 189319-35-5
    • CHEMBL5303502
    • 4-(4-(3-Iodophenyl)-2-(4-(methylsulfinyl)phenyl)-1H-imidazol-5-yl)pyridine
    • SCHEMBL21068026
    • BDBM225383
    • BDBM92007
    • erk000253
    • PD037247
    • Inchi: 1S/C21H16IN3OS/c1-27(26)18-7-5-15(6-8-18)21-24-19(14-9-11-23-12-10-14)20(25-21)16-3-2-4-17(22)13-16/h2-13H,1H3,(H,24,25)
    • InChI Key: RXDZANYWRNIAOR-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)C1=C(C2C=CN=CC=2)NC(C2C=CC(=CC=2)S(C)=O)=N1

Computed Properties

  • Exact Mass: 485.00558
  • Monoisotopic Mass: 485.00588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 58.64
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